Cas no 95494-51-2 (4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic acid)

4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic acid structure

95494-51-2 structure

Product Name:4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic acid

CAS No:95494-51-2

MF:C₁₂H₁₂N₂O₃

MW:232.235282897949

MDL:MFCD05273570

CID:844663

Update Time:2024-10-25

4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic acid
- 4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanoic acid(SALTDATA: FREE)
- 2-Quinazolinebutanoic acid, 1,4-dihydro-4-oxo- (9CI)
- 2-Quinazolinebutyric acid, 4-hydroxy- (7CI)
- 3,4-Dihydro-4-oxo-2-quinazolinebutanoic acid (ACI)
- ME 0569
- NSC 99368
- MDL： MFCD05273570
- Inchi： 1S/C12H12N2O3/c15-11(16)7-3-6-10-13-9-5-2-1-4-8(9)12(17)14-10/h1-2,4-5H,3,6-7H2,(H,15,16)(H,13,14,17)
- InChI Key： IWUFDMAFCDCNMQ-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC=CC=2)NC(CCCC(O)=O)=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4

4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM112831-5g	4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanoic acid	95494-51-2	95%	5g	$863	2021-08-06
Fluorochem	059591-1g	4-(4-Oxo-3,4-dihydro-quinazolin-2-yl)-butyric acid	95494-51-2	95%	1g	￡210.00	2022-03-01
Fluorochem	059591-5g	4-(4-Oxo-3,4-dihydro-quinazolin-2-yl)-butyric acid	95494-51-2	95%	5g	￡591.00	2022-03-01
Alichem	A189011833-5g	4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic acid	95494-51-2	95%	5g	$903.12	2023-08-31
TRC	O902105-50mg	4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic Acid	95494-51-2		50mg	$ 70.00	2022-06-02
TRC	O902105-100mg	4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic Acid	95494-51-2		100mg	$ 95.00	2022-06-02
TRC	O902105-500mg	4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic Acid	95494-51-2		500mg	$ 365.00	2022-06-02
Chemenu	CM112831-1g	4-(4-oxo-3,4-dihydroquinazolin-2-yl)butanoic acid	95494-51-2	95%	1g	$61	2024-07-18
eNovation Chemicals LLC	Y1234138-250mg	2-Quinazolinebutanoic acid, 1,4-dihydro-4-oxo-	95494-51-2	95%	250mg	$135	2024-06-06
eNovation Chemicals LLC	Y1234138-1g	2-Quinazolinebutanoic acid, 1,4-dihydro-4-oxo-	95494-51-2	95%	1g	$240	2024-06-06

4-(4-Oxo-3,4-dihydroquinazolin-2-yl)butanoic acid Production Method

Production Method 1

88-68-6

108-55-4

95494-51-2

Reaction Conditions

1.1 Solvents: Toluene ; 3 h, reflux

Reference

: Preparation of small molecule compound SPAM1 for up-regulating neuropeptide PACAP and its receptor PAC1-R

, China, , ,

Production Method 2

197310-78-4

95494-51-2

Reaction Conditions

1.1 Reagents: Carbamide peroxide , Potassium carbonate Solvents: Acetone , Water ; 12 h, rt → 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

: Tankyrase inhibitor

, China, , ,

Production Method 3

88-68-6

108-55-4

95494-51-2

Reaction Conditions

1.1 Solvents: Toluene ; 3 h, reflux

Reference

: Novel Small Molecule Positive Allosteric Modulator SPAM1 Triggers the Nuclear Translocation of PAC1-R to Exert Neuroprotective Effects through Neuron-Restrictive Silencer Factor

Fan, Guangchun ; Chen, Shang; Liang, Lili; Zhang, Huahua; Yu, Rongjie, International Journal of Molecular Sciences, 2022, 23(24),

Production Method 4

197310-78-4

95494-51-2

Reaction Conditions

1.1 Reagents: Carbamide peroxide , Potassium carbonate Solvents: Acetone ; 22 h, 80 °C; overnight, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 6

Reference

: Preparing method and application of small-molecule allosteric regulation compound SPAM targeting neuropeptide receptor PAC1-R

, China, , ,

Production Method 5

88-68-6

108-55-4

95494-51-2

Reaction Conditions

1.1 Solvents: Toluene ; 2 d, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; reflux → 80 °C; 1 d, 80 °C; 80 °C → rt
1.3 Reagents: Acetic acid ; pH 5, rt

Reference

: Preparation of oxoquinazolinyl-butanamide derivatives as Tankyrase inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

88-68-6

108-55-4

95494-51-2

Reaction Conditions

1.1 Solvents: Toluene ; 3 h, reflux

Reference

: Small-molecule compound spam1 for up-regulating neuropeptide pacap and receptor pac1-r thereof, and preparation method therefor and application thereof

, World Intellectual Property Organization, , ,

Production Method 7

88-68-6

108-55-4

95494-51-2

Reaction Conditions

1.1 Solvents: Diethyl ether , Benzene , 1,4-Dioxane ; 2 h, rt

Reference

: ω-Quinazolinonylalkyl aryl ureas as reversible inhibitors of monoacylglycerol lipase

Dato, Florian M.; Neudoerfl, Joerg-Martin; Guetschow, Michael; Goldfuss, Bernd; Pietsch, Markus, Bioorganic Chemistry, 2020, 94,

Production Method 8

132416-67-2

95494-51-2

Reaction Conditions

1.1 Reagents: Triethyl phosphite Solvents: Toluene ; rt; 1 h, rt → 70 °C; 2 h, reflux
1.2 Reagents: Water

Reference

: Studies towards the synthesis of the benzodiazepine alkaloid auranthine. Synthesis of an acetylated derivative

Witt, Anette; Gustavsson, Annika; Bergman, Jan, Journal of Heterocyclic Chemistry, 2003, 40(1), 29-35

Production Method 9

197310-78-4

95494-51-2

Reaction Conditions

1.1 Reagents: Carbamide peroxide , Potassium carbonate Solvents: Acetone , Water ; 46 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4

Reference

: Chemical Probes to Study ADP-Ribosylation: Synthesis and Biochemical Evaluation of Inhibitors of the Human ADP-Ribosyltransferase ARTD3/PARP3

Lindgren, Anders E. G.; Karlberg, Tobias; Ekblad, Torun; Spjut, Sara; Thorsell, Ann-Gerd; et al, Journal of Medicinal Chemistry, 2013, 56(23), 9556-9568

Production Method 10

88-68-6

95494-51-2

Reaction Conditions

1.1 Solvents: Toluene ; 15 - 30 min, rt → 150 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 15 - 30 min, 150 °C → 100 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 4

Reference

: Structure-activity relationships for inhibitors of Pseudomonas aeruginosa exoenzyme S ADP-ribosyltransferase activity

Saleeb, Michael; Sundin, Charlotta; Aglar, Oeznur; Pinto, Ana Filipa; Ebrahimi, Mahsa; et al, European Journal of Medicinal Chemistry, 2018, 143, 568-576

Production Method 11

197236-49-0

95494-51-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 30 min, rt → reflux; 15 min, cooled
1.2 Reagents: Acetic acid ; acidified

Reference

: Synthesis and SAR studies of potent H+/K+-ATPase inhibitors of quinazolinone-Schiff's base analogues

Rakesh, K. P.; Shantharam, C. S.; Manukumar, H. M., Bioorganic Chemistry, 2016, 68, 1-8

Production Method 12

88-68-6

108-55-4

95494-51-2

Reaction Conditions

Reference

: Quinazolinones linked amino acids derivatives as a new class of promising antimicrobial, antioxidant and anti-inflammatory agents

Rakesh, Kadalipura Puttaswamy; Ramesh, Suhas; Kumar, Honnayakanahalli Marichennegowda Manu; Chandan, Shivamallu; Gowda, Dase Channe, European Journal of Chemistry, 2015, 6(3), 254-260

Production Method 13

95494-51-2

Reaction Conditions

Reference

: 3-Propynyl-2-substituted carboxylic acid derivatives of quinazolinone

Usifoh, C. O., Scientia Pharmaceutica, 2000, 68(3), 275-279

Production Method 14

95494-51-2

Reaction Conditions

Reference

: Studies on quinazolines. X. Synthesis and pharmacological evaluation of 4(3H)-quinazolinone biphenyl tetrazoles as angiotensin II antagonists

Chern, Ji-Wang; Lo, Jir-Chun; Lin, Hua-Mei; Cheng, Fong-Chi; Usifoh, Cyril O., Chinese Pharmaceutical Journal (Taipei), 1999, 51(1), 31-48